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Compound of Interest

Compound Name: 2-Cyanopyridine

Cat. No.: B140075

CAS Number: 100-70-9

This technical guide provides an in-depth overview of 2-cyanopyridine, a versatile heterocyclic
intermediate crucial in the pharmaceutical, agrochemical, and dye manufacturing industries.
This document outlines its chemical and physical properties, spectroscopic data, synthesis
protocols, and key applications, with a focus on its role in drug development.

Core Properties and Data

2-Cyanopyridine, also known as picolinonitrile or 2-pyridinecarbonitrile, is a white to tan
crystalline solid or liquid with a characteristic almond-like odor.[1] Its fundamental properties are
summarized in the tables below for easy reference and comparison.

Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 100-70-9 [2]
Molecular Formula CeHaN2 [2]
Molecular Weight 104.11 g/mol [2]
Appearance White to tan liquid or solid [1]
Odor Almond-like [1]
Melting Point 24-27 °C [2]
Boiling Point 212-215°C [2]
Density 1.081 g/mL at 25 °C [2]
Flash Point 89 °C [1]
Solubility Soluble in water, alcohol, o

ether, and benzene.

Refractive Index (n20/D)

1.529

[2]

Spectroscopic Data
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Spectrum Type

Key Peaks/Shifts (ppm or
cm™?)

Reference(s)

1H NMR (in CDCls)

8.742,7.881, 7.747, 7.579

[3]4]

13C NMR (in CDCl3)

151.0, 137.0, 133.3, 128.2,
126.8, 117.0

[4]

Infrared (IR)

Key vibrational modes include
C-H stretching, C=C and C-N
stretching, and various
bending modes. For 2-
cyanopyridinium perchlorate,
C-H asymmetric and
symmetric stretching vibrations
were observed around 3175
and 3140 cm™1, respectively.
The coupling of C=C and C—-N
stretching vibrations resulted in
peaks at approximately 1593
and 1520 cm~1.

[4115]

Synthesis and Experimental Protocols

Several methods are employed for the synthesis of 2-cyanopyridine, with the most common

being the ammoxidation of 2-methylpyridine (2-picoline) and the direct cyanation of pyridine.

Ammoxidation of 2-Methylpyridine

This industrial-scale method involves the vapor-phase reaction of 2-methylpyridine with

ammonia and an oxygen source over a heterogeneous catalyst, typically a mixture of metal

oxides.

Experimental Protocol:

o Catalyst Preparation: A common catalyst system involves vanadium and chromium oxides

supported on y-alumina. This can be prepared by impregnating y-alumina with a solution

containing vanadyl oxalate and chromium trioxide, followed by drying and calcination.
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Reaction Setup: The reaction is carried out in a fixed-bed flow reactor. The catalyst is packed
into the reactor, which is then heated to the reaction temperature (typically 350-500 °C).

Reaction Execution: A gaseous mixture of 2-methylpyridine, ammonia, and air (as the
oxygen source) is passed through the heated catalyst bed. The molar ratio of reactants and
the space velocity are critical parameters to optimize for maximum yield.

Product Isolation: The reactor effluent is cooled to condense the products and unreacted
starting materials. 2-Cyanopyridine is then separated and purified by distillation.

Direct Cyanation of Pyridine

This method involves the introduction of a cyano group directly onto the pyridine ring. One

approach involves the activation of the pyridine ring followed by reaction with a cyanide source.

Experimental Protocol:

Activation of Pyridine: In a flask equipped with a stirrer and cooled in an ice bath,
trifluoroacetic anhydride is placed. Pyridine is then added slowly to the cooled anhydride.

Nitration: After stirring, concentrated nitric acid is added dropwise while maintaining the low
temperature. The mixture is then stirred at room temperature for a few hours.

Cyanation: The resulting solution is slowly added to a chilled aqueous solution of potassium
cyanide and sodium acetate.

Workup and Purification: The reaction mixture is stirred overnight, and the pH is adjusted to
6-7. The product is extracted with an organic solvent (e.g., dichloromethane), and the
combined organic layers are dried and concentrated. The crude 2-cyanopyridine is then
purified by column chromatography.[6]

Applications in Drug Development

2-Cyanopyridine is a valuable building block in the synthesis of numerous active

pharmaceutical ingredients (APIs).[1] Its derivatives have shown a wide range of biological

activities, including antiviral, antibacterial, and kinase inhibitory effects.[6]
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Intermediate in Bronchodilator Synthesis

A significant application of 2-cyanopyridine is as a key intermediate in the production of the
bronchodilator rimiterol hydrobromide.[7] Rimiterol is a short-acting 32 adrenergic agonist used
in the treatment of asthma.[5]

Logical Relationship: Synthesis of Rimiterol from 2-Cyanopyridine

sis Picolinic Acid Esterification Picolinic Acid Ester Rimiterol Precursor

Click to download full resolution via product page

Caption: Synthetic pathway from 2-Cyanopyridine to Rimiterol.

Role in Kinase Inhibition

Derivatives of 2-cyanopyridine, particularly 2-amino-3-cyanopyridine scaffolds, are recognized
as privileged structures in the design of kinase inhibitors.[8] These compounds can act as ATP-
competitive inhibitors, binding to the hinge region of the kinase domain and modulating
signaling pathways implicated in cancer, such as the PI3K/Akt/mTOR and MAPK pathways.[8]

El

Signaling Pathway: [32-Adrenergic Receptor Pathway (Target of Rimiterol)
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Caption: Rimiterol activates the 32-adrenergic receptor pathway.
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Safety and Handling

2-Cyanopyridine is considered toxic and should be handled with care. It is harmful if
swallowed or in contact with skin and can cause skin and eye irritation.[10] Appropriate
personal protective equipment (PPE), including gloves and safety goggles, should be worn
when handling this compound.[11] It should be stored in a cool, dry, and well-ventilated area
away from oxidizing agents.

Conclusion

2-Cyanopyridine is a chemical intermediate with significant utility in organic synthesis,
particularly for the development of pharmaceuticals and other specialty chemicals. Its versatile
reactivity and the biological activity of its derivatives make it a compound of high interest to
researchers and professionals in drug discovery and development. A thorough understanding
of its properties, synthesis, and applications is essential for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scielo.br [scielo.br]

o 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

e 3. pubs.acs.org [pubs.acs.org]

e 4. en.wikipedia.org [en.wikipedia.org]

e 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

o 6. Rimiterol - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

e 7. benchchem.com [benchchem.com]

e 8. pubmed.ncbi.nim.nih.gov [pubmed.ncbi.nim.nih.gov]

e 9. Synthesis of 2-Amino-3-cyanopyridine Derivatives Using Superparamagnetic Recyclable

Nanocatalyst of FesOs@THAM-Mercaptopyrimidine [orgchemres.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b140075?utm_src=pdf-body
https://www.mdpi.com/1424-8247/15/10/1262
https://www.chemicalbook.com/synthesis/2-cyanopyridine.htm
https://www.benchchem.com/product/b140075?utm_src=pdf-body
https://www.benchchem.com/product/b140075?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/jbchs/a/vrCpGJPcSMv3YQsKrk9pRZt/?format=html&lang=en
https://pdfs.semanticscholar.org/07d2/a4c6de330c498b4044fd767e20ec778dc8df.pdf
https://pubs.acs.org/doi/10.1021/acsomega.2c08304
https://en.wikipedia.org/wiki/Rimiterol
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2005-861849
https://synapse.patsnap.com/drug/9599e029cd8c4e019f0bda46b61d8d79
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Cyanopyrimidine.pdf
https://pubmed.ncbi.nlm.nih.gov/33086897/
https://www.orgchemres.org/article_197810.html
https://www.orgchemres.org/article_197810.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 10. mdpi.com [mdpi.com]
e 11. 2-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [2-Cyanopyridine: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140075#2-cyanopyridine-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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